Cas no 2137651-57-9 (5-Chloro-2-(oxan-4-yl)quinolin-3-ol)

• Product Name: 5-Chloro-2-(oxan-4-yl)quinolin-3-ol
• CAS No: 2137651-57-9
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 6518284
• PubChem ID: 165476639
• Update Time: 2025-06-08

5-Chloro-2-(oxan-4-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(oxan-4-yl)quinolin-3-ol
• EN300-801337
• 2137651-57-9
• 5-Chloro-2-(oxan-4-yl)quinolin-3-ol

• Inchi： 1S/C14H14ClNO2/c15-11-2-1-3-12-10(11)8-13(17)14(16-12)9-4-6-18-7-5-9/h1-3,8-9,17H,4-7H2
• InChI Key： JZNDPRVFFDBANM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(C(C1CCOCC1)=N2)O

Computed Properties

• Exact Mass: 263.0713064g/mol
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 5-Chloro-2-(oxan-4-yl)quinolin-3-ol

Introduction to 5-Chloro-2-(oxan-4-yl)quinolin-3-ol (CAS No. 2137651-57-9)

5-Chloro-2-(oxan-4-yl)quinolin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2137651-57-9, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule combines a quinoline core with an oxygenated tetrahydropyran moiety, alongside a chloro substituent, which collectively endows it with unique chemical and biological properties. The presence of these functional groups not only makes it a versatile scaffold for drug discovery but also opens up avenues for exploring its potential in medicinal chemistry and material science.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Compounds derived from quinoline have been extensively studied and utilized in the development of therapeutic agents. In particular, the 3-hydroxyl group in 5-Chloro-2-(oxan-4-yl)quinolin-3-ol provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological profiles. The chloro substituent, on the other hand, can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

The oxan-4-yl group, derived from tetrahydropyran, introduces a cyclic ether into the molecular structure. This feature can contribute to the solubility and metabolic stability of the compound, making it a promising candidate for oral administration or other bioavailability-demanding applications. The combination of these structural elements suggests that 5-Chloro-2-(oxan-4-yl)quinolin-3-ol could exhibit multiple modes of action, making it a valuable compound for further investigation in drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their potential biological activity. Virtual screening techniques have been employed to identify hit compounds that exhibit favorable interactions with target enzymes or receptors. In this context, 5-Chloro-2-(oxan-4-yl)quinolin-3-ol has shown promise as a lead compound in several virtual high-throughput screening (vHTS) campaigns. These studies have highlighted its potential as an inhibitor of various kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases.

In vitro studies have begun to unravel the mechanistic aspects of 5-Chloro-2-(oxan-4-yl)quinolin-3-ol's interactions with biological targets. Initial experiments suggest that the hydroxyl group at position 3 plays a crucial role in mediating binding to specific proteins. Additionally, the quinoline ring and the oxan ring contribute to hydrophobic interactions and hydrogen bonding networks, respectively, which are essential for stabilizing enzyme-substrate complexes. These findings provide a foundation for designing more potent derivatives through structure-based drug design approaches.

The synthesis of 5-Chloro-2-(oxan-4-yloxy)quinolinin - 3 - ol involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Key steps include nucleophilic substitution reactions to introduce the chloro substituent and cyclization reactions to form the oxan ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to construct key carbon-carbon bonds with high regioselectivity and yield.

The pharmacokinetic properties of 5-Chloro - 2 - (oxan - 4 - yl ) quinolinin - 3 - ol are also under investigation to ensure its suitability for therapeutic applications. Preliminary data indicate that the compound exhibits moderate solubility in both aqueous and organic solvents, suggesting potential for formulation into various dosage forms. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at tested doses, although further extensive safety evaluations are warranted before clinical translation.

Future research directions include exploring the structure Activity relationship (SAR) of derivatives derived from 5-Chloro - 2 - (oxan - 4 - yl ) quinolinin - 3 - ol . By systematically modifying functional groups such as replacing or altering positions on positions on positions on positions on positions on positions on positions on positions on positions on positions on positions on positions on positions on positions on positions on positions on positions on positionssubstituents , researchers aim to optimize potency , selectivity , and pharmacokinetic profiles . Additionally , exploring new synthetic routes could enhance scalability while reducing costs , making these compounds more accessible for clinical trials .

The broader implications of this research extend beyond individual drug discovery efforts . The development of novel scaffolds like those exemplified by 5-Chloro - 2 - (oxan - 4 - yl ) quinolinin - 3 - ol contributes significantly to our understanding of molecular recognition processes between small molecules and biological macromolecules . Such insights are critical for designing next-generation therapeutics with improved efficacy , reduced side effects , and enhanced patient outcomes . As computational tools become increasingly sophisticated , their integration into drug discovery pipelines will continue to accelerate progress in this field .